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Compound of Interest

Compound Name: 2-Acetamido-5-aminopyridine

Cat. No.: B1225344

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties and a
comprehensive experimental protocol for the synthesis of 2-Acetamido-5-aminopyridine
(CAS RN: 29958-14-3). This compound serves as a valuable building block in medicinal

chemistry and drug development.

Core Physicochemical Data

The fundamental molecular and physical properties of 2-Acetamido-5-aminopyridine are
summarized below. These data are essential for reaction planning, analytical method
development, and computational modeling.
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Property Value Reference

Molecular Formula C7H9N3O [1112]

Molecular Weight 151.17 g/mol [1][2]
N-(5-amino-2-

IUPAC Name o _ [1]
pyridinyl)acetamide

CAS Registry Number 29958-14-3 [3114]

Melting Point 154-158 °C [3]
SXGURHSLXPDJBC-

InChl Key [1][2]

UHFFFAOYSA-N

SMILES String

CC(=0O)Nclcce(N)enl

[2]

Synthesis of 2-Acetamido-5-aminopyridine: A Multi-

Step Protocol

The synthesis of 2-Acetamido-5-aminopyridine can be achieved through a three-step

process starting from 2-aminopyridine. This involves an initial acetylation, followed by nitration,

and a final reduction of the nitro group.[1] The workflow is designed to produce the target

compound with high purity and yield.

Experimental Protocols

Step 1: Synthesis of 2-Acetaminopyridine (Acetylation)

 Dissolve 2-aminopyridine in a solution of acetic anhydride.

Extract the aqueous solution with ethyl acetate.

The reaction is exothermic; control the temperature to not exceed 60°C while stirring.
Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion (approximately 1 hour), pour the reaction mixture into ice water.
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» Collect the organic phase and evaporate the solvent to yield 2-acetaminopyridine. A typical
yield for this step is approximately 96%.

Step 2: Synthesis of 2-Acetamido-5-nitropyridine (Nitration)

e Prepare a mixed acid solution of fuming nitric acid and concentrated sulfuric acid, keeping it
cool.

e Slowly add the 2-acetaminopyridine from Step 1 to the mixed acid solution dropwise,
maintaining a controlled temperature (e.g., 60°C).

» Allow the reaction to proceed for approximately 2 hours.

o Upon completion, the resulting product, 2-acetamido-5-nitropyridine, will precipitate.
« Filter the mixture to collect the solid product. The expected yield is around 88%.
Step 3: Synthesis of 2-Acetamido-5-aminopyridine (Reduction)

o Dissolve the 2-acetamido-5-nitropyridine from Step 2 in methanol.[1]

e Add a suitable catalyst, such as Palladium on carbon (Pd/C), to the solution.

 Introduce a reducing agent, such as hydrazine hydrate, and heat the reaction to a controlled
temperature (e.g., 80°C) for approximately 3.5 hours.

e Monitor the reaction via TLC to determine the endpoint.
» Once the reaction is complete, filter the solution to recover the catalyst.

o Evaporate the solvent from the filtrate to obtain the final product, 2-Acetamido-5-
aminopyridine. This final step can achieve a yield of over 93%.[1]

Synthesis Workflow Diagram

The following diagram illustrates the logical flow of the synthesis protocol, from starting
materials to the final product.
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Step 1: Acetylation
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Caption: Multi-step synthesis of 2-Acetamido-5-aminopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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